Cas no 1806376-90-8 (3-Fluoro-4-methylpyridine-5-acetic acid)

• Product Name: 3-Fluoro-4-methylpyridine-5-acetic acid
• CAS No: 1806376-90-8
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906387
• Update Time: 2023-08-21

3-Fluoro-4-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methylpyridine-5-acetic acid

• Inchi： 1S/C8H8FNO2/c1-5-6(2-8(11)12)3-10-4-7(5)9/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： SCBLBIWPOSKORK-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2